Cas no 729561-79-9 (1-butyl-N,N-diethyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide)
729561-79-9 structure
Product Name:1-butyl-N,N-diethyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide
CAS No:729561-79-9
MF:C15H23N3O2S2
MW:341.492020845413
CID:3105702
PubChem ID:3256966
Update Time:2025-04-21
1-butyl-N,N-diethyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 1-Butyl-2-mercapto-1H-benzoimidazole-5-sulfonic acid diethylamide
- 1-butyl-N,N-diethyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide
- 729561-79-9
- Z56893101
- AKOS034464071
- EN300-05152
- 1-butyl-N,N-diethyl-2-sulfanylidene-3H-benzimidazole-5-sulfonamide
-
- Inchi: 1S/C15H23N3O2S2/c1-4-7-10-18-14-9-8-12(11-13(14)16-15(18)21)22(19,20)17(5-2)6-3/h8-9,11H,4-7,10H2,1-3H3,(H,16,21)
- InChI Key: SMBWNZYCXGVIGS-UHFFFAOYSA-N
- SMILES: S(C1C=CC2=C(C=1)NC(N2CCCC)=S)(N(CC)CC)(=O)=O
Computed Properties
- Exact Mass: 341.12316933Da
- Monoisotopic Mass: 341.12316933Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 486
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 93.1Ų
1-butyl-N,N-diethyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-05152-0.05g |
1-butyl-N,N-diethyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide |
729561-79-9 | 90% | 0.05g |
$42.0 | 2023-10-28 | |
| Enamine | EN300-05152-0.1g |
1-butyl-N,N-diethyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide |
729561-79-9 | 90% | 0.1g |
$66.0 | 2023-10-28 | |
| Enamine | EN300-05152-0.25g |
1-butyl-N,N-diethyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide |
729561-79-9 | 90% | 0.25g |
$92.0 | 2023-10-28 | |
| Enamine | EN300-05152-0.5g |
1-butyl-N,N-diethyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide |
729561-79-9 | 90% | 0.5g |
$175.0 | 2023-10-28 | |
| Enamine | EN300-05152-1.0g |
1-butyl-N,N-diethyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide |
729561-79-9 | 1g |
$256.0 | 2023-06-17 | ||
| Enamine | EN300-05152-2.5g |
1-butyl-N,N-diethyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide |
729561-79-9 | 90% | 2.5g |
$503.0 | 2023-10-28 | |
| Enamine | EN300-05152-5.0g |
1-butyl-N,N-diethyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide |
729561-79-9 | 5g |
$743.0 | 2023-06-17 | ||
| Enamine | EN300-05152-10.0g |
1-butyl-N,N-diethyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide |
729561-79-9 | 10g |
$1101.0 | 2023-06-17 | ||
| Enamine | EN300-05152-1g |
1-butyl-N,N-diethyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide |
729561-79-9 | 90% | 1g |
$256.0 | 2023-10-28 | |
| Enamine | EN300-05152-5g |
1-butyl-N,N-diethyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide |
729561-79-9 | 90% | 5g |
$743.0 | 2023-10-28 |
1-butyl-N,N-diethyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
729561-79-9 (1-butyl-N,N-diethyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide) Related Products
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